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Compound of Interest

Compound Name: 4-Cyclohexyl-2-methyl-2-butanol

Cat. No.: B1590949

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-cyclohexyl-2-methyl-2-
butanol as a versatile building block in organic synthesis. While primarily known as a fragrance
ingredient, its structural features as a tertiary alcohol lend it to various chemical
transformations, making it a valuable starting material for the synthesis of more complex
molecules.

Overview of 4-Cyclohexyl-2-methyl-2-butanol

4-Cyclohexyl-2-methyl-2-butanol, also known as Coranol, is a colorless liquid with the
chemical formula C11H220.[1] Its structure, featuring a bulky cyclohexyl group and a tertiary
alcohol, dictates its reactivity and potential applications in synthesis. It is widely used in the
synthesis of pharmaceuticals and other organic compounds.[1]

Physical and Chemical Properties:
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Property Value

Molecular Weight 170.29 g/mol [2]

Boiling Point 222.3 °C at 760 mmHg[1]
Density 0.891 g/cm?3[1]

Flash Point 94.5 °C[1]

Solubility Soluble in organic solvents[1]

Synthetic Applications: Friedel-Crafts Alkylation

As a tertiary alcohol, 4-cyclohexyl-2-methyl-2-butanol can serve as a precursor to a stable
tertiary carbocation in the presence of a strong acid. This carbocation can then be used in
electrophilic aromatic substitution reactions, such as Friedel-Crafts alkylation, to introduce the
bulky 4-cyclohexyl-2-methylbutan-2-yl group onto an aromatic ring. This moiety can be a key
structural element in the design of new chemical entities with potential biological activity.

Representative Reaction: Friedel-Crafts Alkylation of
Anisole

This protocol describes a representative Friedel-Crafts alkylation reaction of anisole with 4-
cyclohexyl-2-methyl-2-butanol. This reaction is analogous to the well-documented alkylation
of aromatic compounds with other tertiary alcohols.

Reaction Scheme:
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Caption: Friedel-Crafts alkylation of anisole.

Experimental Protocol:

Materials:

e 4-Cyclohexyl-2-methyl-2-butanol

e Anisole

e Concentrated Sulfuric Acid (H2S0Oa4)

o Diethyl ether

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask
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e Magnetic stirrer

e Separatory funnel
» Rotary evaporator
Procedure:

e In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent
of 4-cyclohexyl-2-methyl-2-butanol in an excess of anisole (e.g., 5-10 equivalents).

e Cool the mixture in an ice bath to 0 °C.

» Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents)
dropwise to the stirred solution. Maintain the temperature below 10 °C during the addition.

» After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

» Upon completion, quench the reaction by carefully pouring the mixture into a beaker
containing ice-cold water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether
(3 x50 mL).

o Combine the organic layers and wash successively with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the ortho and para

isomers.

Expected Results and Data Presentation:
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The reaction is expected to yield a mixture of ortho- and para-alkylated anisole products. The
para isomer is generally the major product due to steric hindrance at the ortho position.

Table 1: Representative Reaction Data

Reactan Reactan ) Product Yield
Entry Catalyst Solvent Time (h)
tl t2 (s) (%)
4-
Cyclohex orthoand 75-85
1 yl-2- Anisole H2S0a4 Anisole 5 para (combine
methyl-2- isomers d)
butanol

Workflow Diagram:
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Caption: Experimental workflow for Friedel-Crafts alkylation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1590949?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Potential for Further Transformations

The tertiary alcohol functionality of 4-cyclohexyl-2-methyl-2-butanol also allows for other
transformations, although specific literature examples are sparse. These potential reactions
open avenues for creating a diverse library of compounds for screening in drug discovery

programs.

Logical Relationship of Potential Reactions:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-cyclohexyl-2-methyl-2-butanol - Wikipedia [nl.wikipedia.org]

e 2.W02011117360A2 - Process for the preparation of 4-cyclohexyl-2-methyl-2-butanol -
Google Patents [patents.google.com]

 To cite this document: BenchChem. [Application Notes and Protocols: 4-Cyclohexyl-2-
methyl-2-butanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1590949?utm_src=pdf-body
https://www.benchchem.com/product/b1590949?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590949?utm_src=pdf-custom-synthesis
https://nl.wikipedia.org/wiki/4-cyclohexyl-2-methyl-2-butanol
https://patents.google.com/patent/WO2011117360A2/en
https://patents.google.com/patent/WO2011117360A2/en
https://www.benchchem.com/product/b1590949#4-cyclohexyl-2-methyl-2-butanol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1590949#4-cyclohexyl-2-methyl-2-butanol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1590949#4-cyclohexyl-2-methyl-2-butanol-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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